Cas no 26164-08-9 (1H-2-Benzopyran,3,4-dihydro-4-methyl-)

1H-2-Benzopyran,3,4-dihydro-4-methyl- structure
26164-08-9 structure
Product Name:1H-2-Benzopyran,3,4-dihydro-4-methyl-
CAS No:26164-08-9
MF:C10H12O
MW:148.201683044434
CID:275721
PubChem ID:117299
Update Time:2025-04-19

1H-2-Benzopyran,3,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran,3,4-dihydro-4-methyl-
    • 4-methyl-3,4-dihydro-1H-isochromene
    • 3,4-Dihydro-4-methyl-1H-2-benzopyran
    • 4-methyl-isochroman
    • NS00051428
    • SCHEMBL6448475
    • 4-Methylisochroman
    • DTXSID80885337
    • 26164-08-9
    • FE49FN9YAP
    • 1H-2-Benzopyran, 3,4-dihydro-4-methyl-
    • UNII-FE49FN9YAP
    • ISOCHROMAN, 4-METHYL-
    • EINECS 247-490-4
    • Inchi: 1S/C10H12O/c1-8-6-11-7-9-4-2-3-5-10(8)9/h2-5,8H,6-7H2,1H3
    • InChI Key: KFOXDILMEHCWMS-UHFFFAOYSA-N
    • SMILES: O1CC2C=CC=CC=2C(C)C1

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.006
  • Boiling Point: 234.7°C at 760 mmHg
  • Flash Point: 91.3°C
  • Refractive Index: 1.519
  • PSA: 9.23
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